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Compound of Interest

Compound Name: 2,5-Dichloro-4-fluoroaniline

Cat. No.: B1594060

An In-Depth Technical Guide to the Commercial Availability, Analysis, and Application of 2,5-
Dichloro-4-fluoroaniline for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 2,5-Dichloro-4-fluoroaniline (CAS No. 2729-37-5),
a critical building block in modern medicinal chemistry and fine chemical synthesis. Moving
beyond a simple supplier list, this document offers practical, field-proven insights into sourcing,
quality verification, and safe handling of this reagent. The methodologies and rationale
described herein are designed to empower researchers to make informed decisions, ensuring
the integrity and success of their scientific endeavors.

The Strategic Importance of 2,5-Dichloro-4-
fluoroaniline in Synthesis

2,5-Dichloro-4-fluoroaniline is a substituted aniline that holds significant value as a synthetic
intermediate. Its utility stems from the unique electronic and steric properties conferred by its
halogen substituents. The fluorine atom, a common bioisostere for hydrogen, can significantly
enhance a molecule's metabolic stability, binding affinity, and bioavailability.[1][2][3] The
strategic placement of chlorine and fluorine atoms modulates the reactivity of the aniline ring
and the basicity of the amino group, providing a versatile scaffold for constructing complex
pharmaceutical and agrochemical agents.[1][4]
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The carbon-fluorine bond's strength increases the chemical and metabolic stability of resulting
compounds.[1] Furthermore, fluorination can alter lipophilicity and membrane permeability,
which are critical pharmacokinetic parameters in drug design.[1][3] Consequently, fluoroaniline
derivatives are indispensable in the development of anticancer, anti-inflammatory, and central
nervous system (CNS)-active drugs.[1]

Navigating the Supplier Landscape: From Bulk
Manufacturing to Bench-Scale Quantities

The acquisition of 2,5-Dichloro-4-fluoroaniline involves a supply chain that ranges from large-
scale chemical manufacturers to specialized laboratory suppliers. For the end-user, it is crucial
to understand this landscape to ensure a reliable and high-quality source.

Supplier Tiers and Sourcing Strategy

The commercial journey of a chemical like 2,5-Dichloro-4-fluoroaniline can be visualized as a
multi-tiered system. Discerning between these tiers is fundamental to strategic sourcing.
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Caption: Supply chain for 2,5-Dichloro-4-fluoroaniline.

Primary manufacturers produce the compound at a large scale. This material is then acquired
by global distributors who repackage it and provide comprehensive quality control
documentation. Specialized suppliers often source from these distributors or smaller
manufacturers, catering specifically to the research and development community with smaller,
readily available quantities.
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Selected Commercial Suppliers

The following table summarizes key suppliers for 2,5-Dichloro-4-fluoroaniline, offering a
shapshot of typical purities and available quantities. It is essential to obtain lot-specific
Certificates of Analysis (CoA) for detailed impurity profiles.

. . . Available
Supplier CAS Number Typical Purity .
Quantities
Sigma-Aldrich (Merck)  2729-37-5 Not specified Custom inquiry
Apollo Scientific 2729-37-5 98% 19, 59, 10g
Ambeed, Inc. 348-64-1 98% 19, 5g, 10g, 25g
BLD Pharm 348-64-1 Not specified Custom inquiry

*Note: Some suppliers list isomers under different CAS numbers. Always verify the structure
and CAS number (2729-37-5 for 2,5-Dichloro-4-fluoroaniline) before purchasing.

Quality Control and In-House Verification: A
Mandate for Reproducibility

While suppliers provide a Certificate of Analysis, independent verification of incoming material
is a cornerstone of experimental reproducibility. The presence of isomeric or process-related
impurities can drastically alter reaction outcomes and biological activity.[5] A robust quality
control workflow is therefore not a recommendation, but a requirement.

Analytical Verification Workflow

A multi-pronged analytical approach is necessary to confirm both the identity and purity of the
received material.
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Caption: Analytical workflow for incoming material validation.
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Experimental Protocol 1: Purity Determination by HPLC

This protocol is adapted from established methods for analyzing halogenated anilines and is
designed to quantify the purity of 2,5-Dichloro-4-fluoroaniline effectively.[5][6]

o Causality: A reverse-phase C18 column is chosen for its excellent retention and separation
of moderately polar aromatic compounds. The mobile phase gradient, starting with high
agueous content, allows for the elution of polar impurities before ramping up the organic
solvent (acetonitrile) concentration to elute the main analyte and any less polar impurities.
UV detection at 254 nm is standard for aromatic compounds due to the strong absorbance of
the benzene ring.

o Methodology:
o Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis detector.
o Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 um patrticle size).[6]
o Mobile Phase A: 0.1% Formic acid in Water.
o Mobile Phase B: 0.1% Formic acid in Acetonitrile.
o Gradient Program:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-30 min: Hold at 80% B

30.1-35 min: Return to 20% B (re-equilibration)

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.

o Detection Wavelength: 254 nm.[6]

o Injection Volume: 10 pL.
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o Sample Preparation: Accurately weigh ~25 mg of the sample and dissolve in 50 mL of a
50:50 acetonitrile/water mixture to create a 0.5 mg/mL stock solution. Dilute further to a
final concentration of approximately 0.05 mg/mL for injection.[5]

o Analysis: The purity is calculated based on the area percentage of the main peak relative
to the total area of all observed peaks. For pharmaceutical development, a purity of
>99.5% is often the target.[6]

Experimental Protocol 2: Identity Confirmation by NMR
Spectroscopy

o Causality: Nuclear Magnetic Resonance (NMR) is a definitive technique for structural
elucidation. *H NMR confirms the proton environment on the aromatic ring, while 1°F NMR
provides a highly sensitive and specific signal for the fluorine atom, confirming its presence
and chemical environment.

o Methodology:
o Instrumentation: High-resolution NMR spectrometer.
o Solvent: Deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-de).[6]

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the
chosen deuterated solvent in a standard NMR tube.[6]

o Analysis: Acquire *H and *°*F NMR spectra. The chemical shifts, coupling constants, and
integration of the signals should be consistent with the structure of 2,5-Dichloro-4-
fluoroaniline. The presence of significant unexpected signals may indicate impurities.

Safe Handling, Storage, and Disposal

Substituted anilines require careful handling due to their potential toxicity. Reviewing the Safety
Data Sheet (SDS) before use is mandatory.[7][8][9][10]

Key Safety and Handling Summary
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Hazard Category

Description

Precautionary Measures

Acute Toxicity

Toxic if swallowed, in contact
with skin, or if inhaled.[8][11]

Work in a chemical fume hood.
[11] Wear appropriate PPE,
including nitrile gloves, a lab

coat, and chemical safety

goggles.[7][11]

Skin/Eye Irritation

Causes skin and serious eye
irritation.[7][9]

Avoid contact with skin and
eyes.[7] Ensure an eyewash
station and safety shower are

readily accessible.[10]

Environmental Hazard

Very toxic to aquatic life with
long-lasting effects.[8][10][11]

Avoid release to the
environment.[8][11] Dispose of
waste through a licensed
professional waste disposal

service.[11]

Storage

Store in a cool, dry, and well-
ventilated place.[7][10] Keep
the container tightly closed.[7]

[8]

Recommended storage is
often under an inert
atmosphere (e.g., Argon) at 2—
8 °C.[12]

Conclusion

2,5-Dichloro-4-fluoroaniline is a valuable reagent whose effective use in research and

development hinges on more than just its synthesis. A comprehensive understanding of its

commercial landscape, coupled with rigorous in-house analytical verification and stringent

adherence to safety protocols, is paramount. By implementing the strategies and

methodologies outlined in this guide, researchers can ensure the quality and integrity of their

starting materials, thereby laying a solid foundation for successful and reproducible scientific

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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